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Compound of Interest

Compound Name: Ethyl fluoroacetate

Cat. No.: B1581243

Safeguarding Your Research: Handling Ethyl
Fluoroacetate

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring a safe environment is paramount. This guide provides essential safety and logistical
information for handling Ethyl fluoroacetate, a flammable and highly toxic chemical.
Adherence to these procedures is critical to mitigate risks and ensure operational safety.

Ethyl fluoroacetate is classified as a flammable liquid and is fatal if swallowed, inhaled, or in
contact with skin.[1][2] It is crucial to handle this substance with extreme care, utilizing
appropriate engineering controls and personal protective equipment.

Chemical Safety Profile

Understanding the properties of Ethyl fluoroacetate is the first step in safe handling. Key
guantitative data is summarized below.
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Property

Value

Molecular Formula

CaH7FO2[3][4]

Molecular Weight 106.10 g/mol [3][4]
Appearance Colorless Liquid[3][4]
Boiling Point 119.2 °C (246.6 °F)[3][4]
Flash Point 30 °C (86 °F)[3][4][5]
Density 1.090 g/mL[3][4]

Vapor Pressure

3.7 hPa @ 20 °C[3][4]

Vapor Density

3.7 (Air = 1)[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling Ethyl fluoroacetate.[1]

Area of Protection

Required Equipment Specification

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
) approved respirator if
Full-face Respirator o
exposure limits are exceeded

or ventilation is inadequate.[1]

[3]4]

i - Must conform to OSHA 29
Tightly Fitting Safety Goggles

Eye & Face ] CFR 1910.133 or European
& Face Shield
Standard EN166.[1][3][4]
Wear fire/flame resistant and
] impervious clothing.[1][3]
) Chemical Impermeable Gloves ] ]
Skin & Body Complete suit protecting

& Protective Clothing ) ) ]
against chemicals is

recommended.
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Operational Plan: Handling and Storage

A systematic approach to handling and storage minimizes the risk of accidents and exposure.

Engineering Controls and Preparation

Ventilation: Always handle Ethyl fluoroacetate in a well-ventilated area.[1][3] A chemical
fume hood or other local exhaust ventilation is required.[6] Facilities must be equipped with
an eyewash station and a safety shower.[3][4]

Ignition Sources: This is a flammable liquid.[3] Ensure the work area is free of heat, sparks,
open flames, and other ignition sources.[1][3] Use explosion-proof electrical, ventilating, and
lighting equipment.[1][4]

Equipment: Use non-sparking tools.[1][3][4] Ground and bond containers and receiving
equipment during transfer to prevent static discharge.[1][3]

Step-by-Step Handling Procedure

Pre-Handling Check: Ensure all engineering controls are operational. Don the required PPE
as specified in the table above.

Transferring: When transferring the chemical, do so carefully, grounding all equipment. Avoid
splashing and the formation of mists or vapors.[1]

During Use: Do not eat, drink, or smoke in the handling area.[1][4] Avoid all contact with
eyes, skin, and clothing.[1][3] Do not breathe vapors or mist.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][3][4]

Storage Requirements

Conditions: Store the container in a cool, dry, and well-ventilated place, away from direct
sunlight and sources of ignition.[3][6] The storage area should be a designated flammables
area.[3]

Container: Keep the container tightly closed and sealed.[1][3][6][7] Containers that have
been opened must be carefully resealed and kept upright.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1581243?utm_src=pdf-body
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://en.meilechem.com/news/49.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://en.meilechem.com/news/49.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://en.meilechem.com/news/49.html
https://www.chemicalbook.com/msds/ethyl-fluoroacetate.pdf
https://www.chemicalbook.com/msds/ethyl-fluoroacetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Security: The storage area must be locked up.[1][4][7]

e Incompatibilities: Store separately from incompatible materials such as acids, bases,
oxidizing agents, and reducing agents.[4][6]

Emergency and Disposal Plan

Immediate and correct response to emergencies is critical.

Spill Response

In the event of a spill, follow these steps and the workflow diagram below.

o Evacuate & Isolate: Immediately evacuate personnel from the spill area.[1] Remove all
sources of ignition.[1][2][3]

o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing full PPE, contain the spill using inert absorbent material such as sand,
earth, or vermiculite.[2][3][8] Do not let the chemical enter drains.[1]

¢ Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[2][4]

o Decontaminate: Clean the spill area thoroughly.
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Spill Discovered

1. Evacuate Area
2. Remove Ignition Sources

:

Don Full PPE

Assess Spill Size

Small Spill Large Spill

;

Contain Spill with
Inert Absorbent

Contact Emergency/
EHS Personnel

Collect Waste in
Sealed Container

Decontaminate Area
& Equipment

Dispose of Waste via
Approved Channels

End of Response

Click to download full resolution via product page

Ethyl Fluoroacetate Spill Response Workflow.
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First Aid Measures

If exposure occurs, take the following actions immediately. Medical attention is urgently
required in all cases of exposure.[1][4]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o )
artificial respiration. Get emergency medical

help immediately.[1][3]

Immediately take off all contaminated clothing.
) [1] Wash the affected area with plenty of soap
Skin Contact .
and water for at least 15 minutes. Get

emergency medical help immediately.[3][4]

Rinse eyes immediately with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact )
upper and lower eyelids.[3][4] Get emergency

medical help immediately.[4]

Do NOT induce vomiting.[3] Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Get emergency medical

help immediately.[1][3][7]

Waste Disposal Plan

o Collection: All waste material, including contaminated absorbents and PPE, should be
collected in suitable, closed, and properly labeled containers.[2][4]

o Disposal: Dispose of the waste at an approved waste disposal plant.[1][4] Disposal must be
in accordance with all applicable federal, state, and local environmental regulations.
Contaminated packaging should be disposed of as unused product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
fluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-ethyl-fluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

